Cas no 1996341-79-7 (Methyl 2-methyl-6,6-dioxo-1-oxa-6lambda6-thiaspiro[2.6]nonane-2-carboxylate)

• Product Name: Methyl 2-methyl-6,6-dioxo-1-oxa-6lambda6-thiaspiro[2.6]nonane-2-carboxylate
• CAS No: 1996341-79-7
• MF: C₁₀H₁₆O₅S
• MW: 248.296042442322
• CID: 5973753
• PubChem ID: 165843089
• Update Time: 2025-06-28

Methyl 2-methyl-6,6-dioxo-1-oxa-6lambda6-thiaspiro[2.6]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-700275
• 1996341-79-7
• methyl 2-methyl-6,6-dioxo-1-oxa-6lambda6-thiaspiro[2.6]nonane-2-carboxylate
• Methyl 2-methyl-6,6-dioxo-1-oxa-6lambda6-thiaspiro[2.6]nonane-2-carboxylate

• Inchi： 1S/C10H16O5S/c1-9(8(11)14-2)10(15-9)4-3-6-16(12,13)7-5-10/h3-7H2,1-2H3
• InChI Key： UFAYHHLNRHJNEM-UHFFFAOYSA-N
• SMILES： S1(CCCC2(CC1)C(C(=O)OC)(C)O2)(=O)=O

Computed Properties

• Exact Mass: 248.07184478g/mol
• Monoisotopic Mass: 248.07184478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 81.4Ų

Additional information on Methyl 2-methyl-6,6-dioxo-1-oxa-6lambda6-thiaspiro[2.6]nonane-2-carboxylate

Introduction to Methyl 2-methyl-6,6-dioxo-1-oxa-6lambda6-thiaspiro[2.6]nonane-2-carboxylate (CAS No. 1996341-79-7)

Methyl 2-methyl-6,6-dioxo-1-oxa-6lambda6-thiaspiro[2.6]nonane-2-carboxylate, identified by the CAS number 1996341-79-7, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This spirocyclic thiazolidinone derivative exhibits a fused ring system consisting of a thiazole ring linked to a nonane backbone, which is further functionalized with ester and ketone groups. The presence of these multiple heterocyclic and heteroatom-containing moieties makes it an intriguing candidate for further investigation in drug discovery and development.

The compound's molecular structure, characterized by its spiro linkage between the thiazole and the nonane moiety, contributes to its rigidity and stability, which are often desirable properties in pharmacological agents. The 2-methyl substituent at the C2 position and the 6,6-dioxo groups at the C6 positions introduce electron-withdrawing effects, which can influence the compound's reactivity and binding interactions with biological targets. Additionally, the 1-oxa and spiro[2.6] functionalities suggest a high degree of molecular complexity, which may be exploited to achieve specific pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies have shown that the spirocyclic core of Methyl 2-methyl-6,6-dioxo-1-oxa-6lambda6-thiaspiro[2.6]nonane-2-carboxylate can interact with various biological receptors through multiple hydrogen bonds and hydrophobic interactions. This has led to hypotheses regarding its potential utility in modulating pathways associated with inflammation, pain, and neurodegeneration.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders. The thiaspiro core structure is particularly noteworthy, as it mimics natural products found in microbial ecosystems that have been traditionally used in traditional medicine for their therapeutic properties. By leveraging such natural scaffolds, chemists aim to develop novel therapeutics with improved efficacy and reduced side effects.

The synthesis of Methyl 2-methyl-6,6-dioxo-1-oxa-6lambda6-thiaspiro[2.6]nonane-2-carboxylate presents a challenge due to its intricate architecture. However, recent methodological improvements in organic synthesis have made it feasible to construct such complex molecules with high yields and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to introduce specific functional groups while maintaining stereochemical integrity.

One of the most exciting prospects for this compound lies in its potential application as a scaffold for drug design. By modifying specific positions on its structure, researchers can fine-tune its biological activity to target particular diseases more effectively. For instance, replacing one of the ester groups with an amide or urea moiety could alter its solubility and metabolic stability, making it more suitable for oral administration or longer-lasting action.

The role of computational tools in predicting the pharmacokinetic properties of Methyl 2-methyl-6,6-dioxo-1-oxa-6lambda6-thiaspiro[2.6]nonane-2-carboxylate cannot be overstated. Molecular dynamics simulations have been used to model how this compound might distribute within biological systems over time. These simulations help predict whether it will be rapidly metabolized or if it will persist long enough to exert a therapeutic effect.

Furthermore, green chemistry principles are being increasingly applied to the synthesis of complex organic molecules like this one. Researchers are exploring solvent-free reactions, catalytic methods that use less hazardous reagents, and processes that minimize waste generation. Such approaches not only make drug development more sustainable but also reduce costs associated with purification and disposal.

The potential applications of Methyl 2-methyl-6,6-dioxo-1-oxa-6lambda6-thiaspiro[2.6]nonane-2-carboxylate extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. Its unique structural motifs could inspire new materials with specialized properties or serve as precursors for compounds that interact with biological systems in novel ways.

In conclusion, Methyl 2-methyl-6,6-dioxo-1-oxa-6lambda6-thiaspiro[2.6]nonane-2-carboxylate (CAS No. 1996341-79-7) represents a fascinating example of how structural complexity can lead to novel biological activities. Ongoing research into its pharmacological properties promises to yield valuable insights into disease mechanisms and may eventually lead to new therapeutic strategies for challenging medical conditions.